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Compound of Interest

Compound Name: 1,3,5-Tris(p-formylphenyl)benzene

Cat. No.: B054969

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
1,3,5-Tris(p-formylphenyl)benzene (TFPB). Adherence to these procedures is critical to
ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

1,3,5-Tris(p-formylphenyl)benzene is classified as an irritant, capable of causing skin, eye,
and respiratory irritation.[1] Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 1,3,5-Tris(p-formylphenyl)benzene
is provided in the table below. This information is crucial for understanding its behavior and
potential hazards.

Property Value
Chemical Formula C27H1803
Molecular Weight 390.43 g/mol
Appearance Solid powder
Melting Point 250 °C[2]

Soluble in polar organic solvents such as
Solubility dichloromethane (DCM), dimethylformamide
(DMF), and dimethyl sulfoxide (DMSO).[3][4]

Chemical Incompatibilities Strong oxidizing agents, strong bases.

Disposal Procedures

The preferred method for the disposal of 1,3,5-Tris(p-formylphenyl)benzene is incineration by
a licensed hazardous waste disposal facility.

» Dissolution: Dissolve the 1,3,5-Tris(p-formylphenyl)benzene waste in a suitable
combustible solvent. Non-halogenated solvents are often preferred for incineration.[5][6]

o Packaging: Place the dissolved waste in a securely sealed, properly labeled container. The
label must clearly state "Hazardous Waste" and identify the contents.

o Storage: Store the container in a designated hazardous waste accumulation area, away from
incompatible materials.

o Collection: Arrange for collection by your institution's environmental health and safety (EHS)
office or a licensed hazardous waste disposal contractor.

Any materials, such as filter paper, gloves, or absorbent pads, that are contaminated with
1,3,5-Tris(p-formylphenyl)benzene must be disposed of as hazardous waste.
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o Collection: Place all contaminated solid waste into a designated, labeled hazardous waste
bag or container.

o Sealing: Securely seal the container to prevent any release of the chemical.

o Disposal: Dispose of the container through your institution's hazardous waste management
program.

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
e Ventilate: Increase ventilation to the area.

o Containment: For small spills, carefully sweep the solid material to collect it into a sealed
container, taking care not to create dust.

o Decontamination: Clean the spill area with a suitable solvent and absorbent material.

o Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Experimental Protocols

While no specific experimental protocols for disposal are cited, the general procedure for
preparing a chemical for incineration is as follows:

¢ Solvent Selection: Choose a combustible solvent in which the compound is soluble.

» Dissolution: In a fume hood, carefully add the 1,3,5-Tris(p-formylphenyl)benzene waste to
the solvent in a suitable container.

o Mixing: Gently agitate the mixture until the solid is completely dissolved.
o Transfer: Transfer the solution to a designated hazardous waste container.

» Labeling: Ensure the container is accurately labeled with its contents.
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Visual Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1,3,5-Tris(p-formylphenyl)benzene.

Disposal Workflow for 1,3,5-Tris(p-formylphenyl)benzene
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Caption: Disposal workflow for 1,3,5-Tris(p-formylphenyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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